1-(Bromomethyl)-2-chloro-5-fluoro-4-nitrobenzene

• Molecular Formula: C7H4BrClFNO2
• Molecular Weight: 268.47 g/mol
• IUPAC Name: 1-(bromomethyl)-2-chloro-5-fluoro-4-nitrobenzene
• InChI: InChI=1S/C7H4BrClFNO2/c8-3-4-1-6(10)7(11(12)13)2-5(4)9/h1-2H,3H2
• InChI Key: DQLMRUGVHKDYOA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)[N+](=O)[O-])Cl)CBr

Description

1-(Bromomethyl)-2-chloro-5-fluoro-4-nitrobenzene is a useful research compound. Its molecular formula is C7H4BrClFNO2 and its molecular weight is 268.47 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Chloro-4-fluoro-2-methyl-5-nitrobenzene (1 g) was dissolved in chlorobenzene (6 mL) and N-bromosuccinimide (1.408 g) was added followed by benzoyl peroxide (0.183 mg). The reaction mixture was stirred at reflux for 4 hours. The reaction mixture was cooled and water was added. The mixture was extracted with dichloromethane (3×) and concentrated under reduced pressure. The crude oil obtained was triturated with diethyl ether, filtered and the filtrate concentrated under reduced pressure (3×) to yield the title compound (1.55 g).